Cas no 2167882-10-0 (2-Amino-3-methoxypropane-1-sulfonyl fluoride)

• Product Name: 2-Amino-3-methoxypropane-1-sulfonyl fluoride
• CAS No: 2167882-10-0
• MF: C₄H₁₀FNO₃S
• MW: 171.19050359726
• CID: 5753811
• PubChem ID: 165531920
• Update Time: 2025-05-25

2-Amino-3-methoxypropane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2167882-10-0
• 2-amino-3-methoxypropane-1-sulfonyl fluoride
• EN300-1577049
• 2-Amino-3-methoxypropane-1-sulfonyl fluoride

• Inchi： 1S/C4H10FNO3S/c1-9-2-4(6)3-10(5,7)8/h4H,2-3,6H2,1H3
• InChI Key： NAYMNOYJLCWIJH-UHFFFAOYSA-N
• SMILES： S(CC(COC)N)(=O)(=O)F

Computed Properties

• Exact Mass: 171.03654252g/mol
• Monoisotopic Mass: 171.03654252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-Amino-3-methoxypropane-1-sulfonyl fluoride

Recent Advances in the Study of 2-Amino-3-methoxypropane-1-sulfonyl Fluoride (CAS: 2167882-10-0)

2-Amino-3-methoxypropane-1-sulfonyl fluoride (CAS: 2167882-10-0) is a sulfonyl fluoride derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a covalent inhibitor and probe for serine hydrolases. Recent studies have highlighted its utility in activity-based protein profiling (ABPP) and targeted drug discovery, particularly in the context of neurodegenerative diseases and cancer.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a selective inhibitor of fatty acid amide hydrolase (FAAH), an enzyme implicated in pain and inflammation pathways. The research team utilized 2-Amino-3-methoxypropane-1-sulfonyl fluoride to covalently modify the active site of FAAH, leading to prolonged inhibition and reduced inflammatory responses in preclinical models. This finding opens new avenues for developing non-opioid analgesics with fewer side effects.

Another breakthrough was reported in Nature Chemical Biology (2024), where the compound was employed as a chemical probe to identify novel serine hydrolases in the human proteome. Using advanced mass spectrometry techniques, researchers mapped over 50 previously uncharacterized hydrolases, many of which are potential drug targets for metabolic disorders. The study underscored the versatility of 2-Amino-3-methoxypropane-1-sulfonyl fluoride in proteome-wide screening applications.

In the context of cancer research, a recent paper in Cell Chemical Biology (2024) explored the compound's ability to inhibit key enzymes in the ubiquitin-proteasome system. The study revealed that 2-Amino-3-methoxypropane-1-sulfonyl fluoride could selectively target deubiquitinating enzymes (DUBs) involved in tumor progression, offering a promising strategy for combination therapies with existing proteasome inhibitors.

The synthetic accessibility of 2-Amino-3-methoxypropane-1-sulfonyl fluoride has also been improved, as detailed in Organic Letters (2023). A novel one-pot synthesis method was developed, yielding the compound with higher purity (>98%) and scalability (gram-scale), which is critical for its broader adoption in both academic and industrial settings.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of sulfonyl fluoride-based inhibitors. A comprehensive review in Chemical Reviews (2024) discusses strategies to enhance membrane permeability and metabolic stability while maintaining target specificity. These insights are particularly relevant for translating 2-Amino-3-methoxypropane-1-sulfonyl fluoride derivatives into clinical candidates.

Looking ahead, the unique reactivity profile of 2-Amino-3-methoxypropane-1-sulfonyl fluoride positions it as a valuable tool for both fundamental research and drug discovery. Ongoing studies are exploring its applications in targeted protein degradation and covalent inhibitor design, with several patent applications filed in 2024 covering novel derivatives for neurological and oncological indications.